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You can prepare Fe-EDTA complexes from various starting materials. The following table summarizes two

common synthesis paths for the ferric sodium EDTA (NaFeEDTA) compound, which shares close relevance

with Fe(II)EDTA preparation [1].

Starting Material

Key Reagents &
Quantities

Procedure Summary

Final Product &
Key Indicator

Ethylenediaminetetraacetic
Acid (H4EDTA) [1]

Disodium
Ethylenediaminetetraacetate
(NazH2EDTA«2H:0) [1]

2.92 g H4aEDTA,
2.70 g FeCl3*6H20,
1.92 g NaHCOs, in
20 mL H20

3.72¢g
NazH2EDTA*2H20,
2.70 g FeCl3*6H20,
in 20 mL H20

Dissolve H4aEDTA and
FeCl3*6H20 in water,
heat. Gradually add
NaHCOs. Stir until
turbid. Filter, wash
with ethanol and
water, dry at 50°C for
24 hours.

Dissolve
NazH2EDTA*2H20
and FeCl3*6Hz20 in
water. Adjust pHto 5
using sodium
bicarbonate. Maintain
reaction for 30

NaFeEDTA+*3H20
(crystalline powder).
Color change
(yellow to orange)
indicates reaction
progression.

NaFeEDTA+3H20
(powder).

© 2026 Smolecule. All rights reserved.

1/6

Tech Support


https://www.smolecule.com/products/s567855?utm_src=pdf-body
https://www.smolecule.com/products/s567855?utm_src=pdf-interest
https://www.alfa-chemistry.com/resources/synthesis-and-composition-analysis-of-ferric-sodium-edta.html
https://www.alfa-chemistry.com/resources/synthesis-and-composition-analysis-of-ferric-sodium-edta.html
https://www.alfa-chemistry.com/resources/synthesis-and-composition-analysis-of-ferric-sodium-edta.html
https://www.smolecule.com/products/s567855?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

. . Key Reagents & Final Product &
Starting Material o Procedure Summary )
Quantities Key Indicator

minutes. Vacuum filter
and dry precipitate.

For a more controlled two-step synthesis of NaFeEDTA from basic chemicals [1]:

e Preparation of Ferric Hydroxide: Dissolve 10.8 g of FeCls in deionized water and add it to a
solution of 4.8 g of NaOH in 100 mL water with vigorous stirring. Filter and wash the precipitate to
obtain pure ferric hydroxide.

¢ Reaction with EDTA Salt: Dissolve 16.4 g of Na2EDTA in 200 mL of deionized water heated to 60—
70°C. Add this solution to the ferric hydroxide in a round-bottom flask, adjust the pH to 8, and heat at
100°C for 2 hours. Filter while hot, concentrate the filtrate under reduced pressure, add ethanol to
precipitate the product, wash, and dry.

Composition Analysis and Key Metrics

After synthesis, determining the composition and key performance metrics is crucial. The following

experimental data will help you evaluate the efficiency and characteristics of Fe(I)EDTA systems.

Table 1: Analytical Methods for NaFeEDTA*3H20 Composition [1]

Component Analytical Method Procedure Summary

Iron Content Titration with Decompose sample with HCI, reduce Fe3* to Fe?* with
Potassium Dichromate SnClz, then titrate with K2Cr207 solution.

EDTA Content Titration with Lead Dissolve sample in HCI, pass through cation exchange
Standard Solution resin, then titrate with lead standard solution using
xylenol orange indicator.

Water of Gravimetric Heat the product and measure weight loss due to water
Crystallization (Volatilization) Method  release.

Table 2: Performance of Fe(II)EDTA in Flue Gas Removal [2]
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System Description Key Operational Conditions Removal Efficiency

| Fe(I)EDTA / Urea | Optimal ratio: 0.014 mol/L Fe(I)EDTA : 5% Urea; pH ~8; Temperature: 50-60°C [2].
| SO2: ~100% NO: >91% (within 80 minutes under optimal conditions) [2]. | | Thiourea Dioxide (TD) /
Fe(II)EDTA | Optimal conditions: TD concentration 0.02 mol/L, pH 10.5, Temperature 42°C [3]. | NO: Up
to 94.3% [3]. |

Regeneration of Spent Fe(ll)EDTA Solutions

A major challenge in using Fe(I)EDTA is its oxidation to Fe(III)EDTA, which has a lower capacity for NO.

Research shows effective regeneration methods are vital for sustained operation [4].

Spent Solution
Fe(lI)EDTA & Fe(I)EDTA-NO

Click to download full resolution via product page

Fe(II)EDTA Regeneration Process [4]

¢ High Reactivity of Nanoscale Zero-Valent Iron (NZVI): NZVI particles synthesized by reducing Fe2+
with sodium borohydride (NaBH4) show a specific surface area of 41 m?/g, about 25 times larger than
commercial iron powder. This high surface area significantly enhances the reduction rate of
Fe(llNEDTA back to active Fe(l)EDTA [4].
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e Catalyzed Reduction Systems: Introducing selenium (Se) as a catalyst in the Na=SOs / Fe(lll)EDTA
system can enhance the reduction rate of Fe(llI)EDTA by four times at room temperature (25°C).
The process involves a reaction-controlled phase transfer catalysis cycle with SeSOs2~ intermediate

[5].

Application Workflow in Flue Gas Treatment

The following diagram integrates synthesis, application, and regeneration into a complete workflow for a

Fe(II)EDTA-based scrubbing system.
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Fe(II)EDTA Flue Gas Treatment Workflow [1] [2] [4]
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I hope this detailed technical guide provides a solid foundation for your research or development work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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